Cas no 1806974-29-7 (2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine
• CAS No: 1806974-29-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4887596
• Update Time: 2025-06-08

2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

• Inchi： 1S/C8H8BrF2NO/c1-4-6(13)3-12-5(2-9)7(4)8(10)11/h3,8,13H,2H2,1H3
• InChI Key： VJUOOUNBKVRISM-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine

Comprehensive Overview of 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1806974-29-7)

2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1806974-29-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its structural versatility and reactivity.

The compound's 5-hydroxy-4-methylpyridine core is a critical feature, enabling it to participate in various chemical reactions, such as nucleophilic substitutions and cross-coupling reactions. This makes it invaluable for developing small-molecule inhibitors and enzyme modulators, which are hot topics in modern medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such intermediates, as they can be optimized for high-throughput screening and structure-activity relationship (SAR) studies.

In agrochemical applications, 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine is explored for its potential in designing crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of agrochemicals, aligning with the growing demand for sustainable farming solutions. This ties into broader discussions about green chemistry and environmentally friendly pesticides, which are frequently searched topics in scientific and agricultural communities.

From a synthetic perspective, the compound's bromomethyl moiety offers a reactive handle for further derivatization, making it a versatile intermediate in organic synthesis. Its applications extend to material science, where it can be used to create functionalized polymers or coatings with tailored properties. This versatility has led to increased interest in custom synthesis and contract manufacturing services, as industries seek to leverage its unique attributes.

Safety and handling of 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine are also critical considerations. While it is not classified as a hazardous material, proper storage conditions (e.g., cool, dry environments) are recommended to maintain its stability. This aligns with the broader focus on laboratory safety protocols and chemical storage best practices, which are frequently searched by professionals in the field.

In summary, 2-(Bromomethyl)-3-(difluoromethyl)-5-hydroxy-4-methylpyridine (CAS No. 1806974-29-7) is a multifaceted compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a valuable tool for researchers exploring drug discovery, green chemistry, and advanced materials. As the scientific community continues to innovate, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.